Cas no 2679802-52-7 ((2R)-2-{2-amino-N-(prop-2-en-1-yloxy)carbonylacetamido}pentanoic acid)

• Product Name: (2R)-2-{2-amino-N-(prop-2-en-1-yloxy)carbonylacetamido}pentanoic acid
• CAS No: 2679802-52-7
• MF: C₁₁H₁₈N₂O₅
• MW: 258.271023273468
• CID: 5643629
• PubChem ID: 165911694
• Update Time: 2025-10-28

(2R)-2-{2-amino-N-(prop-2-en-1-yloxy)carbonylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280422
• 2679802-52-7
• (2R)-2-{2-amino-N-[(prop-2-en-1-yloxy)carbonyl]acetamido}pentanoic acid
• (2R)-2-{2-amino-N-(prop-2-en-1-yloxy)carbonylacetamido}pentanoic acid

• Inchi： 1S/C11H18N2O5/c1-3-5-8(10(15)16)13(9(14)7-12)11(17)18-6-4-2/h4,8H,2-3,5-7,12H2,1H3,(H,15,16)/t8-/m1/s1
• InChI Key： ZISMRZORGJWPGW-MRVPVSSYSA-N
• SMILES： O(CC=C)C(N(C(CN)=O)[C@@H](C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 258.12157168g/mol
• Monoisotopic Mass: 258.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 110Ų

Additional information on (2R)-2-{2-amino-N-(prop-2-en-1-yloxy)carbonylacetamido}pentanoic acid

Introduction to (2R)-2-{2-amino-N-(prop-2-en-1-yloxy)carbonylacetamido}pentanoic Acid (CAS No. 2679802-52-7)

(2R)-2-{2-amino-N-(prop-2-en-1-yloxy)carbonylacetamido}pentanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2679802-52-7, exhibits a complex molecular structure that makes it a promising candidate for various therapeutic applications. The unique arrangement of functional groups within its framework suggests potential roles in drug development, particularly in the modulation of biological pathways and the synthesis of novel pharmacological agents.

The compound's name highlights several key structural features that are critical to its chemical behavior and potential biological activity. The presence of a pentanoic acid backbone provides a hydrophobic region, while the amide and ester functionalities introduce polar interactions, making it suitable for binding to biological targets. The stereochemical configuration at the second carbon atom, denoted as (2R), indicates a specific three-dimensional arrangement that can influence its interactions with enzymes and receptors.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical use, as the stereochemistry of a molecule can significantly impact its efficacy and safety. Research has shown that enantiomerically pure compounds often exhibit more predictable pharmacokinetic profiles and reduced side effects compared to their racemic counterparts. The (R)-configuration of (2R)-2-{2-amino-N-(prop-2-en-1-yloxy)carbonylacetamido}pentanoic acid aligns with this trend, making it an attractive candidate for further investigation.

The amide and ester groups in this compound are particularly noteworthy, as they can participate in hydrogen bonding and other forms of non-covalent interactions. These interactions are crucial for the design of molecules that can selectively bind to biological targets, such as proteins and nucleic acids. The prop-2-en-1-yloxy moiety further enhances the compound's versatility by introducing a hydrophobic alkene group, which can contribute to its solubility and bioavailability.

Current research in medicinal chemistry increasingly focuses on leveraging computational methods to predict the biological activity of novel compounds. The complex structure of (2R)-2-{2-amino-N-(prop-2-en-1-yloxy)carbonylacetamido}pentanoic acid makes it an ideal candidate for such studies. Advanced computational techniques, including molecular dynamics simulations and quantum mechanical calculations, have been employed to model its interactions with potential targets. These studies have provided valuable insights into its binding affinity and mechanism of action.

The compound's potential applications extend beyond traditional drug development. It has been explored as a building block for more complex molecules in synthetic chemistry, where its unique functional groups can be used to construct intricate scaffolds. Additionally, its stability under various conditions makes it suitable for use in industrial processes where consistent performance is essential.

In clinical research, the therapeutic potential of derivatives of (2679802-52-7) is being actively investigated. Studies have shown that modifications to its structure can enhance its pharmacological properties, leading to more effective treatments for a range of diseases. For instance, derivatives with improved solubility have shown promise in treating metabolic disorders, while those with enhanced binding affinity are being explored for neurological conditions.

The synthesis of this compound presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it more feasible to produce high-purity samples on a larger scale. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve the desired stereochemical configuration efficiently.

The environmental impact of synthesizing and using this compound is also an area of growing interest. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. These efforts align with broader trends in pharmaceutical manufacturing aimed at sustainability and environmental responsibility.

The future prospects for (2R)-2-{2-amino-N-(prop-2-en-1-yloxy)carbonylacetamido}pentanoic acid look promising, with ongoing research uncovering new applications and refining synthetic methods. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapies.